(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(pyridin-3-yl)methanone

• IUPAC Name: pyridin-3-yl-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H13N5O/c18-12(11-2-1-3-13-4-11)16-5-10(6-16)7-17-9-14-8-15-17/h1-4,8-10H,5-7H2
• InChI Key: LTKZQKANHZLXTJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CN=CC=C2)CN3C=NC=N3
• Molecular Formula: C12H13N5O
• Molecular Weight: 243.26 g/mol

Description

(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(pyridin-3-yl)methanone, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer. TAK-659 is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in B-cell receptor signaling and is involved in the proliferation and survival of B-cell malignancies.

Scientific Research Applications

Synthesis and Reactivity

Compounds with a structure similar to "(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(pyridin-3-yl)methanone" have been extensively studied for their unique reactivity patterns and synthetic applications. For instance, derivatives of 1,2,3-triazole and azetidine have been synthesized through various methodologies, including cycloaddition reactions and modifications of pre-existing heterocyclic frameworks. These synthetic strategies have been pivotal in constructing complex molecular architectures, showcasing the versatility of these compounds in organic synthesis. For example, the formation of triazoline adducts through 1,3-dipolar cycloaddition reactions has been explored for synthesizing novel heterocyclic compounds with potential biological activities (Zanirato, 2002).

Molecular Docking and Biological Evaluation

The incorporation of the triazole and azetidine moieties into heterocyclic scaffolds has also been investigated for potential biological applications. Molecular docking studies have been conducted to assess the interaction of these compounds with biological targets, providing insights into their mechanism of action and potential therapeutic uses. For instance, derivatives containing the triazole ring have been evaluated for their anticancer and antimicrobial activities, demonstrating the impact of substituent modification on biological efficacy (Katariya et al., 2021).

Corrosion Inhibition

Beyond pharmacological applications, triazole derivatives have been studied as corrosion inhibitors for metals in acidic environments. Their ability to form protective layers on metal surfaces highlights their potential in industrial applications, where they can contribute to the longevity and durability of materials (Ma et al., 2017).